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Compound of Interest

Compound Name: Tripolin A

Cat. No.: B560434 Get Quote

Essential Safety and Handling Guide for Tripolin
A
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and

disposal plans for the handling of Tripolin A (CAS RN: 1148118-92-6), a specific non-ATP

competitive Aurora A kinase inhibitor. Adherence to these procedures is critical for ensuring

laboratory safety and maintaining experimental integrity.

Quantitative Safety and Physical Data
Due to the limited availability of a publicly accessible, detailed Safety Data Sheet (SDS) for

Tripolin A, the following tables include generalized data for potent small molecule kinase

inhibitors. This information should be used as a guideline and supplemented with a substance-

specific SDS upon acquisition.

Table 1: Physical and Chemical Properties of Tripolin A
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Property Value Source

CAS Number 1148118-92-6 Chemical Supplier Data

Molecular Formula C₁₅H₁₁NO₃ Chemical Supplier Data

Molecular Weight 253.25 g/mol Chemical Supplier Data

Appearance Yellow solid Chemical Supplier Data

Solubility Soluble in DMSO Chemical Supplier Data

Table 2: Generalized Toxicity and Exposure Data for Potent Kinase Inhibitors

Parameter Value Notes

Occupational Exposure Limit

(OEL)
1-10 µg/m³ (8-hour TWA)

Guideline for potent

compounds; verify with specific

SDS.

LD50 (Oral, Rat) Data not available
Assume high toxicity in the

absence of specific data.

Carcinogenicity Not classified

Handle as a potential

carcinogen due to its

mechanism of action.

Mutagenicity Data not available
Handle with precautions to

avoid genetic damage.

Teratogenicity Data not available

May pose a risk to fetal

development; avoid exposure

during pregnancy.

Personal Protective Equipment (PPE) and Handling
Given its potent biological activity, Tripolin A must be handled with stringent safety measures

to prevent personnel exposure and cross-contamination.

Engineering Controls:
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Work with Tripolin A powder within a certified chemical fume hood or a powder containment

hood.

For solutions, a standard chemical fume hood is sufficient.

Utilize a designated area for handling potent compounds.

Personal Protective Equipment (PPE):

PPE Category Specification Rationale

Hand Protection
Double-gloving with nitrile

gloves.

Provides an extra layer of

protection against

contamination.

Eye Protection

ANSI Z87.1 compliant safety

glasses with side shields or

chemical splash goggles.

Protects eyes from splashes

and airborne particles.

Body Protection

Disposable lab coat with long

sleeves and elastic cuffs.

Consider a disposable gown

for larger quantities.

Prevents skin and clothing

contamination.

Respiratory Protection

A NIOSH-approved respirator

(e.g., N95) is recommended

when handling the powder

outside of a containment hood.

Minimizes inhalation of

airborne particles.
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Caption: A streamlined workflow for an in vitro assay to measure the inhibitory effect of Tripolin
A on Aurora A kinase.

Aurora A Signaling Pathway
Tripolin A exerts its effect by inhibiting Aurora A kinase, a key regulator of mitotic events.

Aurora A Signaling Pathway Diagram
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Caption: Tripolin A inhibits Aurora A kinase, disrupting key processes in mitosis.

Disposal Plan
Proper disposal of Tripolin A and associated waste is crucial to prevent environmental

contamination and accidental exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b560434?utm_src=pdf-body
https://www.benchchem.com/product/b560434?utm_src=pdf-body
https://www.benchchem.com/product/b560434?utm_src=pdf-body
https://www.benchchem.com/product/b560434?utm_src=pdf-body-img
https://www.benchchem.com/product/b560434?utm_src=pdf-body
https://www.benchchem.com/product/b560434?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Segregation and Disposal:

Waste Type Disposal Procedure

Solid Tripolin A Waste
Collect in a clearly labeled, sealed container for

hazardous chemical waste.

Contaminated Labware (pipette tips, tubes)
Place in a designated hazardous waste

container. Do not dispose of in regular trash.

Liquid Waste (DMSO stock solutions, assay

reagents)

Collect in a sealed, labeled hazardous waste

container compatible with organic solvents.

Contaminated PPE (gloves, disposable lab

coats)

Bag and dispose of as hazardous chemical

waste.

Spill Response:

Evacuate: Alert others in the area and evacuate if the spill is large or in a poorly ventilated

space.

Contain: If safe to do so, contain the spill with absorbent pads.

Clean: For small spills of a solution, absorb with an inert material (e.g., vermiculite, sand)

and place in a sealed container for hazardous waste. For powder spills, gently cover with a

damp paper towel to avoid raising dust, then carefully collect the material into a sealed

hazardous waste container.

Decontaminate: Clean the spill area with a suitable solvent (e.g., ethanol), followed by soap

and water.

Report: Report all spills to the laboratory supervisor and institutional safety office.

By adhering to these guidelines, you contribute to a safer research environment and ensure the

responsible handling of this potent research chemical. Always consult your institution's specific

safety protocols and the manufacturer's Safety Data Sheet for the most comprehensive

guidance.
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To cite this document: BenchChem. [Personal protective equipment for handling Tripolin A].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560434#personal-protective-equipment-for-handling-
tripolin-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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